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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexadecan-7-one, a long-chain aliphatic ketone, is a molecule of growing interest in various

scientific domains. This technical guide provides a comprehensive overview of its physical and

chemical properties, detailed spectral analysis, established synthesis and purification protocols,

and a discussion of its current and potential applications. By synthesizing technical data with

practical insights, this document serves as a crucial resource for professionals in research,

chemical synthesis, and drug development.

Introduction
Hexadecan-7-one, also known as heptyl nonyl ketone, is a 16-carbon aliphatic ketone with the

carbonyl group located at the seventh position. Its long alkyl chains confer specific physical

properties such as low water solubility and a relatively high boiling point, making it suitable for

various applications, including in cosmetics, personal care products, and as an industrial

solvent.[1] This guide aims to provide an in-depth understanding of this compound, moving
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beyond basic data to offer insights into its synthesis, reactivity, and potential for further

scientific exploration.

Physicochemical Properties
The fundamental physical and chemical properties of hexadecan-7-one are summarized in the

table below. These characteristics are essential for its handling, application, and the design of

experimental procedures.

Property Value Source(s)

Molecular Formula C₁₆H₃₂O [1][2]

Molecular Weight 240.42 g/mol [1][2]

CAS Number 45206-91-5 [1][2]

Appearance Colorless liquid [1]

Melting Point 40-41 °C [1]

Boiling Point
Approximately 308.15 - 329 °C

(estimate)
[1]

Density
Approximately 0.809 - 0.829

g/cm³ (estimate)
[1]

Solubility

Insoluble in water; soluble in

organic solvents such as

ethers and alcohols.

[1]

Refractive Index 1.4440 (estimate) [1]

Spectral Analysis
Spectroscopic data is critical for the unambiguous identification and characterization of

hexadecan-7-one. While publicly accessible spectra are limited, the expected spectral features

are discussed below based on the compound's structure and data from similar long-chain

ketones.
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¹H NMR Spectroscopy
The proton NMR spectrum of hexadecan-7-one is expected to be relatively simple,

characterized by signals corresponding to the different methylene and methyl groups in the

alkyl chains. The key diagnostic signals would be the triplet from the alpha-protons adjacent to

the carbonyl group (at C6 and C8), which would be shifted downfield compared to the other

methylene protons.

¹³C NMR Spectroscopy
The most characteristic signal in the ¹³C NMR spectrum of hexadecan-7-one is the carbonyl

carbon, which is expected to appear significantly downfield (in the range of 200-220 ppm). The

remaining signals would correspond to the methyl and methylene carbons of the hexyl and

nonyl chains.

Infrared (IR) Spectroscopy
The IR spectrum of hexadecan-7-one is dominated by a strong, sharp absorption band

characteristic of the C=O stretching vibration of an aliphatic ketone, typically appearing in the

region of 1715 cm⁻¹. Other significant absorptions include those corresponding to C-H

stretching and bending vibrations of the alkyl chains.

Mass Spectrometry
The mass spectrum of hexadecan-7-one would show a molecular ion peak (M+) at m/z = 240.

The fragmentation pattern is expected to be dominated by alpha-cleavage on either side of the

carbonyl group, leading to the formation of characteristic acylium ions.

Synthesis and Purification
A common method for the preparation of hexadecan-7-one is through an oxidation-reduction

reaction.[1] A more specific and controlled approach involves the oxidation of the

corresponding secondary alcohol, 7-hexadecanol.

Experimental Protocol: Oxidation of 7-Hexadecanol
This protocol describes a standard laboratory-scale synthesis of hexadecan-7-one from its

alcohol precursor.
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Materials:

7-Hexadecanol

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

Anhydrous dichloromethane (DCM)

Silica gel

Hexane

Ethyl acetate

Procedure:

Dissolve 7-hexadecanol in anhydrous DCM in a round-bottom flask under an inert

atmosphere.

Add PCC (1.5 equivalents) to the solution in one portion while stirring.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel, eluting with a hexane/ethyl

acetate gradient, to yield pure hexadecan-7-one.
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Caption: Workflow for the synthesis of hexadecan-7-one.

Chemical Reactivity
The chemical reactivity of hexadecan-7-one is primarily dictated by the carbonyl group. As a

ketone, it can undergo a variety of chemical transformations.

Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by

nucleophiles.

Reduction: The ketone can be reduced to the corresponding secondary alcohol, 7-

hexadecanol, using reducing agents such as sodium borohydride or lithium aluminum

hydride.

Reactions at the α-Carbon: The protons on the carbons adjacent to the carbonyl group (α-

protons) are weakly acidic and can be removed by a base to form an enolate, which can

then act as a nucleophile in subsequent reactions.

Applications and Future Perspectives
Hexadecan-7-one has established applications in the fragrance and cosmetics industries.[1] Its

potential in the pharmaceutical and drug development sectors is an area of active exploration.

Current Applications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1596374/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-hexadecan-7-one-properties-synthesis-and-applications
https://www.chembk.com/en/chem/hexadecan-7-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrance and Cosmetics: Used to impart specific scents in perfumes, lotions, and other

personal care products.[1]

Industrial Solvent: Its properties as a non-polar solvent make it useful in various industrial

chemical processes.[1]

Potential in Drug Development
While direct applications of hexadecan-7-one as an active pharmaceutical ingredient are not

widely documented, its structural features suggest potential roles in drug delivery and

formulation. The long alkyl chains can enhance lipophilicity, which could be leveraged to

improve the solubility and bioavailability of certain drug molecules. Further research is

warranted to explore its utility as an excipient or as a building block for more complex

pharmaceutical compounds.

Conclusion
Hexadecan-7-one is a versatile long-chain ketone with well-defined physicochemical

properties. While its current applications are primarily in the cosmetics and industrial solvent

sectors, its chemical functionality opens avenues for further investigation, particularly in the

realm of organic synthesis and medicinal chemistry. This guide provides a solid foundation for

researchers and drug development professionals to understand and utilize this compound in

their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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